Cas no 20064-98-6 (Benzothiazolium,3-methyl-2-(methylthio)-, iodide (1:1))

• Product Name: Benzothiazolium,3-methyl-2-(methylthio)-, iodide (1:1)
• CAS No: 20064-98-6
• MF: C₉H₁₀INS₂
• MW: 323.216871738434
• CID: 256798
• PubChem ID: 29931
• Update Time: 2025-10-28

Benzothiazolium,3-methyl-2-(methylthio)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-methyl-2-(methylthio)-, iodide (1:1)
• 3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium,iodide
• 2-methylmercapto-3-methylbenzothiazolium iodide
• 2-Methylmercaptobenzothiazole N-methiodide
• 2-methylthio-3-methylbenzothiazolium iodide
• 2-methylthio-N-methylbenzothiazolium iodide
• 3-methyl-2-(methylsulfanyl)benzthiazol-3-ium iodide
• 3-methyl-2-methylsulfanyl-benzothiazolium,iodide
• 3-Methyl-2-methylthiobenzothiazolium iodide
• 4770P
• BENZOTHIAZOLIUM,3-METHYL-2-METHYLTHIO-,IODIDE
• AMY41315
• BENZOTHIAZOLIUM, 3-METHYL-2-METHYLTHIO-, IODIDE
• DTXSID90942081
• 3-methyl-2-(methylsulfanyl)-benzothiazolium iodide
• 3-methyl-2-(methylthio)benzo[d]thiazol-3-ium iodide
• 3-methyl-2-methylsulfanyl-1, 3-benzothiazol-3-ium;iodide
• 3-Methyl-2-(Methylthio)benzothiazolium Iodide
• SCHEMBL7335651
• 3-methyl-2-(methylsulfanyl)-1,3-benzothiazol-3-ium iodide
• 1-METHYL-2-METHYLTHIO-BENZTHIAZOLIUM-IODIDE
• AKOS003627205
• 3-methyl-2-methylsulfanyl-1,3-benzothiazol-3-ium;iodide
• LCZC1505
• 20064-98-6
• G66611

• MDL： MFCD00136112
• Inchi： 1S/C9H10NS2.HI/c1-10-7-5-3-4-6-8(7)12-9(10)11-2;/h3-6H,1-2H3;1H/q+1;/p-1
• InChI Key： RKIVJTIIEWIWTN-UHFFFAOYSA-M
• SMILES： [I-].S1C(=[N+](C)C2C=CC=CC1=2)SC

Computed Properties

• Exact Mass: 322.93000
• Monoisotopic Mass: 322.929934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4

Experimental Properties

• PSA: 57.42000
• LogP: -0.54830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazolium,3-methyl-2-(methylthio)-, iodide (1:1)

Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) (CAS No. 20064-98-6): An Overview

Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) (CAS No. 20064-98-6) is a versatile compound with significant applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structural features and chemical properties, which make it an attractive candidate for a wide range of research and industrial applications.

The benzothiazolium core of the compound is a well-known heterocyclic structure that has been extensively studied for its biological and chemical properties. The presence of the 3-methyl and 2-(methylthio) substituents imparts additional stability and reactivity to the molecule, while the iodide counterion provides ionic character and solubility in polar solvents. These features collectively contribute to the compound's utility in diverse scientific endeavors.

Recent research has highlighted the potential of Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) in medicinal chemistry. Studies have shown that compounds with similar benzothiazolium scaffolds exhibit potent antimicrobial and antifungal activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that benzothiazolium derivatives can effectively inhibit the growth of various pathogenic bacteria and fungi, making them promising candidates for the development of new therapeutic agents.

In addition to its biological activities, Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) has been explored for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. A recent publication in the Journal of Materials Chemistry A reported the synthesis of a MOF using a benzothiazolium derivative as a ligand, which exhibited high adsorption capacity for carbon dioxide.

The analytical chemistry community has also found Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) to be a valuable tool. The compound's strong fluorescence properties make it suitable for use as a fluorescent probe in various analytical techniques. Research published in the Journal of Fluorescence demonstrated that benzothiazolium derivatives can be used to detect trace amounts of metal ions in environmental samples with high sensitivity and selectivity.

The synthetic accessibility of Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) is another factor contributing to its widespread use. The compound can be synthesized through well-established methods involving the condensation of appropriate thiols and amines followed by quaternization with an alkyl halide. This straightforward synthetic route allows for easy modification of the molecule to tailor its properties for specific applications.

In conclusion, Benzothiazolium, 3-methyl-2-(methylthio)-, iodide (1:1) (CAS No. 20064-98-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and analytical chemistry. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific fields.